Cas no 66722-57-4 (4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane)

• Product Name: 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane
• CAS No: 66722-57-4
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• MDL: MFCD12024632
• CID: 58505
• PubChem ID: 15107809
• Update Time: 2025-10-28

4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane Chemical and Physical Properties

Names and Identifiers

• [[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]methyl]oxirane
• [[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]methyl]oxirane
• 2-[[4-(2-propan-2-yloxyethoxymethyl)phenoxy]methyl]oxirane
• [[4-[[2-Isopropoxyethoxy]methyl]phenoxy]methyl]oxirane
• 1-(2,3-epoxypropoxy)-4-[2-(isopropoxy)-ethoxymethyl]-benzene
• 1-(4-(2-isopropoxyethoxy)methyl-phenoxy)-2,3-epoxypropane
• 1-(p-2-isopropoxyethoxymethyl-phenoxy)-2,3-epoxypropane
• 2-[[4-(2-isopropoxyethoxy)-methyl]phenoxymethyl]oxirane
• 2-[[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]methyl]oxirane
• 2'-DEOXYPSEUDOURIDINE
• 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane
• Oxirane, [[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]methyl]-
• RTXODTOQINKROX-UHFFFAOYSA-N
• BCP15724
• CM0028
• 2994AH
• 722M574
• 1-(p-2-isopropoxyethoxymethylphenoxy)-
• 2-[4-(2-ISOPROPOXYETHOXYMETHYL)PHENOXYMETHYL]OXIRANE
• DTXSID60568313
• 2-[[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]methyl]-oxirane
• FT-0671767
• AS-71095
• SCHEMBL5317097
• Oxirane, 2-[[4-[[2-(1-methylethoxy)ethoxy]methyl]phenoxy]methyl]-
• 2-[(4-{[2-(propan-2-yloxy)ethoxy]methyl}phenoxy)methyl]oxirane
• 1-[4-(2-isopropoxyethoxymethyl)phenoxy]-2,3-epoxypropane
• 1-(p-2-isopropoxyethoxymethylphenoxy)-2,3-epoxypropane
• AKOS015900094
• 2-{[4-({2-[(Propan-2-yl)oxy]ethoxy}methyl)phenoxy]methyl}oxirane
• 66722-57-4
• MFA9B358BM
• CS-M2979
• 1-[4-((2-isopropoxyethoxy)methyl)phenoxy]-2,3-epoxypropane
• DB-302727
• A12741
• 2-{4-[(2-ISOPROPOXYETHOXY)METHYL]PHENOXYMETHYL}OXIRANE
• 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane

• MDL： MFCD12024632
• Inchi： 1S/C15H22O4/c1-12(2)17-8-7-16-9-13-3-5-14(6-4-13)18-10-15-11-19-15/h3-6,12,15H,7-11H2,1-2H3
• InChI Key： RTXODTOQINKROX-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)COCCOC(C)C

Computed Properties

• Exact Mass: 266.15200
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 362.6±22.0 °C at 760 mmHg
• Flash Point: 118.2±29.2 °C
• PSA: 40.22000
• LogP: 2.40580
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane

4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane: A Comprehensive Overview

The compound with CAS No. 66722-57-4, commonly referred to as 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various industries. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in its applications.

4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane is an ether-containing compound with a phenolic group and an epoxide functional group. The molecule consists of a phenyl ring substituted with an ether group at the para position, which is further connected to an ethoxy chain and a methyl group. The epoxide group adds reactivity to the molecule, making it suitable for various chemical transformations. Its molecular formula is C₁₅H₂₄O₃, and its molecular weight is approximately 256 g/mol.

Recent studies have highlighted the importance of epoxide functional groups in organic synthesis due to their ability to undergo ring-opening reactions under specific conditions. These reactions can lead to the formation of diverse products, including alcohols, ethers, and other valuable compounds. The presence of multiple ether groups in 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane further enhances its versatility in chemical reactions.

The synthesis of 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane typically involves multi-step reactions, including epoxidation of allylic alcohols or other suitable precursors. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of titanium-based catalysts has been shown to significantly improve the efficiency of epoxidation processes.

In terms of applications, 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane has found utility in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to undergo selective ring-opening reactions makes it a valuable building block for constructing complex molecular architectures. Additionally, this compound has been investigated for its potential use in polymer chemistry, where it can serve as a crosslinking agent or a monomer for synthesizing advanced materials.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane. Researchers have developed catalytic systems that utilize renewable resources and minimize waste generation during the production process. These eco-friendly approaches align with global efforts to promote sustainable chemical manufacturing practices.

The physical properties of 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane include a melting point of approximately -5°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and diethyl ether facilitates its use in various chemical reactions. The compound is also relatively stable under normal storage conditions but requires protection from moisture and light to prevent degradation.

In conclusion, 4-2-(1-Methylethoxy)ethoxymethylphenoxymethyloxirane (CAS No. 66722-57-4) is a versatile compound with significant potential in multiple fields due to its unique chemical structure and reactivity. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in both academic and industrial settings.